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Compound of Interest

Compound Name: beta-D-Galactose pentaacetate

Cat. No.: B1294815 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of beta-D-Galactose pentaacetate, a compound often utilized in biochemical

reactions and as a pharmaceutical intermediate.[1] Adherence to these protocols is critical for

minimizing risk and ensuring operational integrity.

While beta-D-Galactose pentaacetate is not classified as a hazardous substance under

OSHA's Hazard Communication Standard (29 CFR 1910.1200), its toxicological properties

have not been fully investigated, warranting careful handling.[2][3] It is considered to have low

hazard for usual industrial handling.[2]

Personal Protective Equipment (PPE): A Tabular Guide
The following table summarizes the recommended personal protective equipment to be used

when handling beta-D-Galactose pentaacetate in various laboratory scenarios.
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Scenario
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine

Weighing &

Handling

Safety glasses

with side shields

or goggles

(conforming to

EN166 or NIOSH

standards)[2][4]

[5]

Chemical-

resistant gloves

(e.g., nitrile)[5]

Laboratory

coat[2]

Generally not

required under

normal use with

adequate

ventilation[3][6]

Large Quantity

Handling /

Potential for

Dusting

Tightly fitting

safety goggles[4]

Chemical-

resistant

gloves[5]

Laboratory coat

or impervious

clothing[2][4]

NIOSH/MSHA

approved

respirator if dust

is generated or

exposure limits

are exceeded[2]

[4]

Spill Cleanup
Tightly fitting

safety goggles[4]

Chemical-

resistant

gloves[5]

Impervious

clothing to

prevent skin

contact[2][4]

Full-face

respirator if

irritation or other

symptoms are

experienced[4]

Fire Emergency

Not applicable

(use full

protective gear

for firefighting)

Not applicable

(use full

protective gear

for firefighting)

Fire/flame

resistant

clothing[4]

Self-contained

breathing

apparatus

(SCBA) in

pressure-

demand,

MSHA/NIOSH

approved[2][3]

Operational Plan: From Receipt to Experiment
A systematic approach to handling beta-D-Galactose pentaacetate ensures safety at every

step.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed state in a dry, cool, and well-ventilated place.[2][3][4]

Keep away from incompatible materials such as strong oxidizing agents.[2][3][5]

2. Handling and Preparation:

Always handle the compound in a well-ventilated area, such as under a chemical fume hood,

to minimize dust formation.[2][4][7]

Before handling, ensure all required PPE is donned correctly.

Avoid contact with skin and eyes.[2][4]

Avoid the formation of dust and aerosols.[4] If visible dust is generated, appropriate

respiratory protection should be used.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][5]

3. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation develops.

[2][6]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid if irritation develops or persists.[2][6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][6]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek medical attention.[2]

4. Spill Response:
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Evacuate personnel from the immediate area.

Ensure adequate ventilation.[4]

Wearing appropriate PPE, vacuum or sweep up the material.[2]

Place the collected material into a suitable, closed container for disposal.[2][4]

Clean the spill area thoroughly.

Workflow for handling beta-D-Galactose pentaacetate.

Disposal Plan: Managing Chemical Waste
Proper disposal of beta-D-Galactose pentaacetate and its containers is crucial to prevent

environmental contamination.

1. Waste Characterization:

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste according to local, regional, and national regulations.[3][6]

2. Collection and Storage:

Collect waste material, including any contaminated items (e.g., gloves, weighing paper), in a

suitable and clearly labeled, closed container.[2][4]

Store the waste container in a designated, secure area away from incompatible materials.

3. Disposal Method:

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4]

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[4]

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal procedures and to ensure compliance with all regulations.
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Hierarchy of controls for managing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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